Cas no 647831-11-6 (4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]-)
647831-11-6 structure
Product Name:4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]-
CAS No:647831-11-6
MF:C16H19N5O3
MW:329.353762865067
CID:417263
Update Time:2024-01-29
4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]- Chemical and Physical Properties
Names and Identifiers
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- 4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]-
- 4(3H)-Pyrimidinone, 2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]-
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- Inchi: 1S/C16H19N5O3/c17-13-9(14(23)21-16(18)20-13)5-1-3-7-11(22)15-19-10-6-2-4-8-12(10)24-15/h2,4,6,8,11,22H,1,3,5,7H2,(H5,17,18,20,21,23)
- InChI Key: HIZWOIUOUJZFRX-UHFFFAOYSA-N
- SMILES: C1(N)=NC(N)=C(CCCCC(C2=NC3=CC=CC=C3O2)O)C(=O)N1
Computed Properties
- Exact Mass: 329.14897
Experimental Properties
- Density: 1.54±0.1 g/cm3(Predicted)
- Boiling Point: 543.4±60.0 °C(Predicted)
- PSA: 139.76
- pka: 10.72±0.50(Predicted)
4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]- Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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